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Compound of Interest

Compound Name: rac Methyl Efavirenz

Cat. No.: B600911 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of racemic Methyl Efavirenz. As a derivative of Efavirenz, a non-nucleoside

reverse transcriptase inhibitor (NNRTI), understanding its properties is crucial for research and

development. Due to the limited availability of specific experimental data for rac-Methyl

Efavirenz, this guide also includes extensive data for the parent compound, Efavirenz, as a

close structural analog and reference point. This document is intended to serve as a valuable

resource for scientists and professionals engaged in the study and potential application of this

compound.

Physicochemical Properties
The physical and chemical properties of a compound are fundamental to its behavior,

formulation, and biological activity. The following tables summarize the available data for both

rac-Methyl Efavirenz and its parent compound, Efavirenz.

Table 1: General and Physical Properties
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Property rac-Methyl Efavirenz Efavirenz

Molecular Formula C₁₅H₁₁ClF₃NO₂[1][2] C₁₄H₉ClF₃NO₂[3][4]

Molecular Weight 329.70 g/mol [1][2] 315.67 g/mol [3][4]

Appearance Not specified
White to slightly pink crystalline

powder[4]

Melting Point Not specified 139-141 °C[4]

Boiling Point
348.474 °C at 760 mmHg

(Predicted)[5]
340.6 ± 42.0 °C (Predicted)[6]

Density 1.484 g/cm³ (Predicted)[5] 1.53 ± 0.1 g/cm³ (Predicted)[6]

pKa Not specified 10.2[4][7]

Table 2: Solubility and Partitioning
Property rac-Methyl Efavirenz Efavirenz

Water Solubility Not specified
Practically insoluble (<10

mg/L)[4]

LogP 3.7683 (Predicted)[5] 4.6[4]

Spectral Data
Spectroscopic data is essential for the structural elucidation and confirmation of a chemical

compound. While specific spectra for rac-Methyl Efavirenz are not readily available in the public

domain, comprehensive data exists for Efavirenz.

Table 3: Spectroscopic Data for Efavirenz
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Technique Key Data Points

¹H NMR

Spectra available, detailed peak assignments

would require the original data files which are

not publicly available.[8]

¹³C NMR

Spectra have been recorded and analyzed in

research, but specific chemical shift data is not

compiled in the available search results.

Mass Spectrometry (MS)
GC-MS and LC-MS data available, showing

fragmentation patterns.[3]

Infrared (IR) Spectroscopy

FT-IR data available with characteristic peaks at

3255, 3183, 2253, and 1741 cm⁻¹

corresponding to N-H, C-H, C≡C, and C=O

stretching, respectively.

Powder X-Ray Diffraction (PXRD)

Crystalline Efavirenz shows characteristic peaks

at 2θ values of 6.3, 10.5, 11.4, 11.9, 12.6, 19.3,

20.0, 20.5, 20.8, 21.2, 21.6, 23.0, 24.7, 25.0,

and 27.6 degrees.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of rac-Methyl

Efavirenz are not publicly available. However, based on the characterization of Efavirenz and

its impurities, a general workflow can be outlined.

General Experimental Workflow for Characterization
The following diagram illustrates a typical workflow for the physicochemical characterization of

a pharmaceutical compound like Efavirenz, which would be applicable to rac-Methyl Efavirenz.
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Caption: General workflow for the characterization of a pharmaceutical compound.

Metabolic Pathway of Efavirenz
Efavirenz is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP2B6

being the principal enzyme responsible for its hydroxylation. The resulting metabolites are then

typically glucuronidated for excretion. While the metabolism of rac-Methyl Efavirenz has not

been specifically detailed, it is likely to follow a similar pathway.

The following diagram illustrates the primary metabolic pathway of Efavirenz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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